Cas no 1215348-50-7 (Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt)

• Product Name: Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt
• CAS No: 1215348-50-7
• MF: C₂₀H₂₁F₄N₃O₅
• MW: 459.391459226608
• CID: 2679212
• Update Time: 2025-05-20

Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt

• Inchi： 1S/C18H20FN3O3.C2HF3O2/c1-10-8-21(5-4-20-10)16-7-15-12(6-14(16)19)17(23)13(18(24)25)9-22(15)11-2-3-11;3-2(4,5)1(6)7/h6-7,9-11,20H,2-5,8H2,1H3,(H,24,25);(H,6,7)
• InChI Key： URJUNYOPXJPQGS-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.O=C1C(=CN(C2CC2)C2=CC(N3CCNC(C)C3)=C(F)C=C12)C(=O)O

Additional information on Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt

Comprehensive Overview of Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt (CAS No. 1215348-50-7)

Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt (CAS No. 1215348-50-7) is a significant compound in the field of pharmaceutical chemistry, particularly within the realm of antimicrobial agents. This compound represents a modified version of gatifloxacin, a well-known fluoroquinolone antibiotic, with the desmethoxy group and trifluoroacetic acid salt form offering unique chemical and pharmacological properties. The Desmethoxy Gatifloxacin moiety is derived from gatifloxacin by removing the methoxy group, which can potentially enhance its pharmacokinetic profile and reduce toxicity. The addition of the trifluoroacetic acid salt further stabilizes the compound and improves its solubility, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the importance of Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt in addressing bacterial resistance, a growing concern in modern medicine. Fluoroquinolones like gatifloxacin are known for their broad-spectrum activity against gram-negative and gram-positive bacteria. However, the emergence of resistance has necessitated modifications to existing compounds to maintain their efficacy. The removal of the methoxy group in Desmethoxy Gatifloxacin has been shown to reduce potential nephrotoxicity while retaining potent antibacterial activity. This modification aligns with current research trends focusing on optimizing drug safety profiles without compromising therapeutic efficacy.

The synthesis of Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt involves a multi-step process that includes de-methylation of gatifloxacin followed by salt formation with trifluoroacetic acid. This process ensures high purity and stability, which are critical for pharmaceutical applications. Researchers have reported that the trifluoroacetic acid salt form enhances the compound's solubility in aqueous solutions, facilitating its formulation into various drug delivery systems such as tablets, capsules, or injectables.

Pharmacokinetic studies on Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt have demonstrated improved bioavailability compared to its parent compound, gatifloxacin. This enhancement is attributed to the reduced first-pass metabolism and increased absorption rates due to the structural modifications. Preclinical trials have also shown that this compound exhibits a broader spectrum of activity against multidrug-resistant bacterial strains, including those resistant to traditional fluoroquinolones.

The application of Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt extends beyond traditional antimicrobial therapy. Recent research has explored its potential in treating biofilm-associated infections, a challenging area in infectious diseases. Biofilms are communities of bacteria embedded in a protective matrix, making them resistant to conventional antibiotics. Studies indicate that Desmethoxy Gatifloxacin can disrupt biofilm formation and enhance the efficacy of other antibiotics when used in combination therapies.

In terms of safety, Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt has shown reduced toxicity profiles compared to other fluoroquinolones. Preclinical toxicology studies have reported minimal adverse effects on liver and kidney function, which are common concerns with fluoroquinolone use. These findings underscore its potential as a safer alternative for patients requiring long-term antibiotic therapy.

Looking ahead, the development of Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt aligns with global efforts to combat antimicrobial resistance (AMR). Its unique chemical structure and enhanced pharmacokinetics make it a promising candidate for next-generation antibiotics. Ongoing clinical trials are evaluating its efficacy against various bacterial pathogens, including those causing urinary tract infections (UTIs), respiratory infections, and skin infections.

In conclusion, Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt (CAS No. 1215348-50-7) represents a significant advancement in antibiotic development. Its structural modifications offer improved safety profiles and enhanced efficacy against resistant bacterial strains. As research continues to uncover its full potential, this compound holds promise in addressing some of the most pressing challenges in infectious diseases today.